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Compound of Interest

Compound Name: 9-PAHSA 13C4
Cat. No.: B1164206
Get Quote
\ J

Executive Safety Directive

STOP AND VERIFY: 9-PAHSA 13C4 is a Stable Isotope labeled compound.

¢ Itis NOT Radioactive. Do not dispose of this in radioactive waste streams (unless mixed with
actual radiolabels like

Cor
H).

+ Primary Hazard: The hazard profile is dictated by the solvent carrier (typically Methyl
Acetate), not the lipid itself.

Material Characterization & Hazard Profile

To ensure scientific integrity in your disposal process, you must understand what you are
discarding. 9-PAHSA 13C4 is a fatty acid ester of hydroxy fatty acids (FAHFA) used as an
internal standard for mass spectrometry.
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RCRA Waste

Component Chemical Nature Primary Hazard L.
Characteristic

Low (Non-toxic, Non-

9-PAHSA 13C4 Lipid (Stable Isotope) ) None (Not listed)
volatile)
) Methyl Acetate High Flammability )
Carrier Solvent D001 (Ignitable), FOO3
(Standard) (Flash pt: -10°C)
Alt. Solvent Chloroform / Methanol  Toxic / Flammable F002 (Halogenated)

Senior Scientist Insight:

Why this matters: In lipidomics, we frequently perform liquid-liquid extractions (LLE) using
Chloroform or Dichloromethane. If you have reconstituted your 9-PAHSA 13C4 standard into a
halogenated solvent, it must be segregated from standard organic solvents to prevent costly
disposal violations and dangerous chemical reactions (e.g., mixing halogenated waste with

azides or strong bases).

The Self-Validating Disposal Protocol

This protocol uses a "Check-Confirm-Act" logic to prevent error. Follow these steps for expired

standards, excess working solutions, or spill cleanup.

Phase A: Liquid Waste (Stock & Working Solutions)

Step 1: Solvent Verification (The Check)

e Question: Is the standard still in its original Methyl Acetate solution, or was it dried and

reconstituted?

o Original (Methyl Acetate): Treat as Non-Halogenated Flammable.
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» Reconstituted (Chloroform/DCM): Treat as Halogenated Organic.
Step 2: Transfer (The Action)
e Pour the liquid into the appropriate carboy (Satellite Accumulation Area).

e Do not pour down the sink. Lipids are hydrophobic and will coat plumbing; solvents are
environmental hazards.

Step 3: Vial Rinse (The Validation)

» Rinse the empty glass vial 3x with a small volume of compatible solvent (e.g., ethanol or
methanol).

e Add rinsate to the liquid waste container.

» Scientific Rationale: Triple rinsing renders the container "RCRA Empty" (40 CFR 261.7),
allowing the glass to be treated as standard sharps/glass waste rather than hazardous
hazardous waste.

Phase B: Solid Waste (Vials, Pipette Tips, Columns)

Step 1: Defacing

e Using a permanent marker, blackout the chemical name and hazard symbols on the vial
label.

o Why: This prevents "false alarms" downstream. If a waste handler sees a chemical label in a
glass bin, they may trigger a hazmat incident report unnecessarily.

Step 2: Segregation
e Glass Vials (Triple Rinsed): Place in the "Broken Glass / Sharps" container.

o Pipette Tips: If tips are heavily contaminated with solvent, place in a solid chemical waste bin
(often a bucket with a sealable lid). If volatile solvents have evaporated in a fume hood, they
may often be disposed of as regular trash (consult your local EHS officer).
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Decision Logic & Workflow

Use this flowchart to determine the exact waste stream for your specific experimental condition.

Waste Generation:
9-PAHSA 13C4

Physical State?

Liquid Solution Empty Vial / Solid

Is Container
Triple Rinsed?

Identify Solvent
(Carrier)

Contains CI/F/Br |Methyl Acetate
(e.g., Chloroform) |Ethanol/MeOH

Yes (RCRA Empty) No (Residue Present)

Stream A: Stream B: Stream C: Stream D:

Halogenated Waste Flammable Organic Glass/Sharps Bin Solid Chemical Waste
(e.g., Chloroform mix) (Methyl Acetate/MeOH) (Defaced Label) (Contaminated Debris)

Click to download full resolution via product page

Figure 1: Decision matrix for segregating lipidomic internal standards based on solvent
composition and physical state.

Emergency Procedures (Spill Response)

In the event of a spill (typically small volume, <10 mL for internal standards):

» Secure the Area: Alert nearby personnel. Remove ignition sources (Methyl Acetate is highly
flammable).

o PPE: Wear nitrile gloves and safety glasses. (Standard lab PPE is sufficient; 9-PAHSA is not
a permeation hazard).
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e Absorb: Use a standard organic spill pad or vermiculite.

o Clean: Wipe the area with ethanol to solubilize the lipid residue, then wash with soap and

water.

e Dispose: Place used spill pads into a sealed bag and label as "Solid Chemical Waste

(Solvent Contaminated)."

Regulatory & Compliance Reference

When filling out your hazardous waste tag, use the following codes based on your solvent

matrix.

Solvent Matrix EPA/RCRA Code Hazard Class Note
Default shipping
) solvent for
Methyl Acetate F003 Ignitable )
Cayman/Avanti
products.
] ) Common
Methanol F003 Ignitable / Toxic o
reconstitution solvent.
) ] Common extraction
Chloroform F002 Toxic / Carcinogen
solvent.
The lipid itself is not
9-PAHSA 13C4 N/A N/A

RCRA listed.
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handling-procedures]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hast

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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